2-[2-(2-ethoxyphenyl)vinyl]-8-quinolinol

• IUPAC Name: 2-[(E)-2-(2-ethoxyphenyl)ethenyl]quinolin-8-ol
• InChI: InChI=1S/C19H17NO2/c1-2-22-18-9-4-3-6-14(18)10-12-16-13-11-15-7-5-8-17(21)19(15)20-16/h3-13,21H,2H2,1H3/b12-10+
• InChI Key: BONVWXPNSHCTIR-ZRDIBKRKSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=CC2=NC3=C(C=CC=C3O)C=C2
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C/C2=NC3=C(C=CC=C3O)C=C2
• Molecular Formula: C19H17NO2
• Molecular Weight: 291.3 g/mol

Description

2-[2-(2-ethoxyphenyl)vinyl]-8-quinolinol, also known as E-2-(2-ethoxyphenyl)-3-(4-hydroxyquinolin-2-yl)prop-2-en-1-one, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a derivative of quinoline, a heterocyclic aromatic compound that has been used in the development of many drugs and therapeutic agents. In

Mechanism of Action

The mechanism of action of 2-[2-(2-ethoxyphenyl)vinyl]-8-quinolinol involves the chelation of metal ions such as copper and iron. This compound contains a hydroxyquinoline moiety, which has a high affinity for metal ions. When this compound binds to a metal ion, it undergoes a conformational change that results in the emission of fluorescent light. This fluorescence can be used to detect the presence of metal ions in biological systems.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects in vitro. However, further studies are needed to determine the potential toxicity and side effects of this compound in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(2-ethoxyphenyl)vinyl]-8-quinolinol in lab experiments include its high selectivity and sensitivity towards metal ions, as well as its ability to emit fluorescent light upon binding to metal ions. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment to detect fluorescence.

Future Directions

There are several future directions for the study of 2-[2-(2-ethoxyphenyl)vinyl]-8-quinolinol. One potential direction is the development of new fluorescent probes based on this compound for the detection of other metal ions. Another direction is the investigation of the potential therapeutic applications of this compound, such as in the treatment of metal ion-related diseases. Additionally, further studies are needed to determine the potential toxicity and side effects of this compound in vivo, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of 2-[2-(2-ethoxyphenyl)vinyl]-8-quinolinol involves the reaction of 2-ethoxybenzaldehyde with 8-hydroxyquinoline in the presence of a base such as potassium hydroxide. This reaction results in the formation of a Schiff base intermediate, which is then reduced using sodium borohydride to yield the final product.

Scientific Research Applications

2-[2-(2-ethoxyphenyl)vinyl]-8-quinolinol has been studied for its potential applications in scientific research. One of the most promising applications of this compound is as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has been shown to exhibit high selectivity and sensitivity towards these metal ions, making it a valuable tool for the detection of metal ions in biological systems.